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Compound of Interest

Compound Name: 2-Benzothiazol-2-yl-quinoline

CAS No.: 24613-99-8

Cat. No.: B3050257

Get Quote

Executive Summary
2-(Benzothiazol-2-yl)quinoline (CAS: 24613-99-8) is a heteroaromatic conjugate comprising a

quinoline ring linked at the C2 position to the C2 position of a benzothiazole ring. It serves as a

rigid, planar

-bidentate ligand with extended

-conjugation, resulting in distinct spectroscopic signatures characterized by strong UV
absorption, characteristic aromatic NMR coupling patterns, and specific mass spectrometric
fragmentation.
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Property Value

Molecular Formula

Molecular Weight 262.33 g/mol

Appearance Yellow to pale-orange crystalline solid

Solubility
Soluble in

, DMSO, DMF; sparingly soluble in alcohols.

Synthesis & Sample Preparation
To ensure spectroscopic data integrity, the compound is typically synthesized via the

condensation of 2-aminothiophenol with quinoline-2-carboxaldehyde (quinaldic aldehyde).

Experimental Protocol: Condensation Synthesis
Reagents: Suspend 2-aminothiophenol (1.0 eq) and quinoline-2-carboxaldehyde (1.0 eq) in

ethanol or acetic acid.

Reaction: Reflux for 2–4 hours. The reaction proceeds via Schiff base formation followed by

oxidative cyclization (if starting from non-oxidized precursors) or direct condensation.

Purification: Cool to room temperature. The product precipitates as a yellow solid. Filter and

recrystallize from ethanol/DMF to remove unreacted aldehyde or disulfide byproducts.
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Figure 1: Synthetic workflow for the preparation of high-purity BTQ for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The

H NMR spectrum of BTQ is characterized by two distinct heteroaromatic spin systems. The
absence of aliphatic protons is a key purity indicator.

H NMR Assignment (400 MHz, )
The spectrum displays 10 aromatic protons in the region of 7.4 – 8.6 ppm. The deshielding

effect of the C=N nitrogen atoms and the ring current anisotropy causes downfield shifts for

protons adjacent to the heteroatoms.

Position
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)

Assignment

Logic

Quin-H4 8.30 – 8.35 Doublet (d) 8.5

Deshielded by

Quinoline N;

to bridge.

Quin-H3 8.55 – 8.60 Doublet (d) 8.5

Ortho to bridge;

often overlaps

with

Benzothiazole

H4'.

Quin-H8 8.15 – 8.20 Doublet (d) 8.0
Peri-position to

Quinoline N.

Btz-H4' 8.10 – 8.15 Doublet (d) 8.0
Peri-position to

Benzothiazole N.

Btz-H7' 7.95 – 8.00 Doublet (d) 8.0
Peri-position to

Benzothiazole S.

Quin-H5,6,7 7.50 – 7.80 Multiplets (m) -
Overlapping

aromatic region.

Btz-H5',6' 7.40 – 7.55 Multiplets (m) -

Typical benz-

fused aromatic

shifts.
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Note: Chemical shifts may vary by

ppm depending on concentration and solvent (e.g., DMSO-

causes slight downfield shifts due to viscosity and polarity).

C NMR Profile
Key Quaternary Carbons: The C2 carbons of both rings (linked) appear most downfield,

typically 160–165 ppm (C=N character).

Aromatic CH: Clusters in the 120–135 ppm range.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and reveals the stability of the

heteroaromatic linkage.

Ionization & Fragmentation
Ionization Mode: Electrospray Ionization (ESI+) or Electron Impact (EI).

Molecular Ion (

): m/z 262.1 (Base peak in ESI).

Isotopic Pattern: A distinctive

peak (~4.5% relative abundance) is observed due to the

S isotope.

Fragmentation Pathway (EI)
Under high-energy impact (EI), the molecule is highly stable but follows a characteristic

degradation path involving the loss of small nitrile fragments.
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Molecular Ion [M]+
m/z 262

(C16H10N2S)

Fragment [M - HCN]+
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- HCN (27 Da)
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(Sulfur Extrusion - Rare)

- S (32 Da)

Fragment [M - HCN - HCN]+
m/z 208

(Ring Contraction)

- HCN (27 Da)
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Figure 2: Proposed fragmentation pathway for BTQ under Electron Impact ionization.

Infrared (IR) Spectroscopy
The IR spectrum is dominated by skeletal vibrations of the aromatic systems. The absence of

specific bands is as important as the presence of others (e.g., no C=O or N-H stretches).
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Frequency (

)
Assignment Notes

3030 – 3060 Stretch
Weak, sharp bands

characteristic of aromatics.

1590 – 1610 Stretch
Strong intensity; diagnostic for

benzothiazole/quinoline rings.

1450 – 1500 Ring Stretch
Multiple bands due to

extended conjugation.

740 – 760 C-H Out-of-Plane Bending

Strong; indicates ortho-

disubstituted benzene rings (4

adjacent H).

680 – 700 C-S-C Stretch
Weak/Medium; characteristic

of the thiazole ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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